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CAS No.: 13051-32-6

Cat. No.: B080528

Get Quote

Technical Whitepaper: Toxicological Profile and Safety Assessment of Dimethyl 2,2-
Dimethylpentanedioate

Executive Summary
Dimethyl 2,2-dimethylpentanedioate (CAS 13051-32-6), also known as Dimethyl 2,2-

dimethylglutarate, is a structural analog of the common solvent Dimethyl Glutarate (DMG).

While often conflated with generic dibasic esters (DBEs), the presence of a gem-dimethyl

group at the

-carbon imparts distinct physicochemical stability and metabolic resistance.

This technical guide synthesizes available data with Structure-Activity Relationship (SAR)

principles to establish a safety profile. Unlike unhindered linear esters, the steric bulk of the

2,2-dimethyl substitution significantly retards enzymatic hydrolysis, altering its toxicokinetic

profile from a rapidly metabolized nutrient-like molecule to a more lipophilic, persistent systemic

agent.
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Part 1: Physicochemical Identity & Molecular
Analysis
To accurately assess toxicity, one must first understand the molecular drivers of bioavailability.

Table 1: Chemical Identity & Properties

Parameter Specification Toxicological Implication

IUPAC Name
Dimethyl 2,2-

dimethylpentanedioate
-

CAS Number 13051-32-6
Unique identifier for regulatory

tracking.[1]

Molecular Formula -

Molecular Weight 188.22 g/mol
Small molecule; readily

crosses cellular membranes.

Predicted LogP ~1.2 - 1.5

Higher lipophilicity than

Dimethyl Glutarate (LogP 0.6),

suggesting increased dermal

penetration.

Physical State Colorless Liquid

Risk of inhalation/splash; low

volatility compared to solvents

like acetone.

Structural Feature
Gem-dimethyl (

-C)

Critical: Steric hindrance

blocks nucleophilic attack by

esterases.

Part 2: Metabolic Stability & Mechanism of Action
Expert Insight: The primary toxicological differentiator of this compound is the Gem-Dimethyl

Effect. Standard linear esters (like Dimethyl Adipate) are rapidly hydrolyzed by

carboxylesterases in the nasal mucosa and liver into their corresponding dicarboxylic acids and

methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cpachem.com/msds?num=SB37670&dnl=sd_-_2%2C2-Dimethylpentane_CAS_590-35-2_EC_209-680-5_%28SB37670%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, the 2,2-dimethyl substitution creates a "steric shield" around the adjacent ester bond.

This leads to:

Delayed Hydrolysis: Slower release of the acid metabolite.

Prolonged Half-Life: The parent diester circulates longer, potentially acting as a solvent on

lipid membranes before metabolism occurs.

Metabolic Pathway:

Dimethyl 2,2-dimethylpentanedioate
(Lipophilic Parent)

Monomethyl 2,2-dimethylglutarate
(Sterically Hindered)

Slow Hydrolysis
(Carboxylesterase)

Methanol
(Toxic Byproduct)

Release

2,2-Dimethylglutaric Acid
(Polar Excretable)

Very Slow Hydrolysis
(Steric Block)

Release

Click to download full resolution via product page

Figure 1: Metabolic pathway highlighting the kinetic bottleneck caused by steric hindrance at

the 2,2-position.

Part 3: Toxicological Profile (Read-Across & SAR
Data)
Due to the niche status of CAS 13051-32-6, the following data is derived from validated Read-

Across methodologies using Dimethyl Glutarate (CAS 1119-40-0) as the source substance,

adjusted for the increased lipophilicity of the target.

Acute Toxicity[2]
Oral (Rat): Predicted LD50 > 2,000 mg/kg.

Basis: Methyl esters of glutaric acid exhibit low acute toxicity. The parent acid (2,2-

dimethylglutaric acid) is a metabolite found in natural systems (e.g., Apium graveolens),

suggesting low intrinsic lethality.

Dermal (Rabbit): Predicted LD50 > 2,000 mg/kg.
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Warning: Enhanced lipophilicity may increase systemic absorption compared to

unhindered esters.

Inhalation:

Risk is moderate due to potential for "solvent effect" on lung surfactant before hydrolysis

occurs.

Guideline: Treat as a respiratory irritant (Category 3).[2]

Irritation & Corrosivity[2][3]
Skin:Moderate Irritant (Category 2).[3]

Mechanism: Solvent action defats the stratum corneum. The delayed hydrolysis means

the acid metabolite is generated within the tissue rather than on the surface, potentially

leading to deeper, delayed irritation.

Eye:Serious Eye Irritant (Category 2A).[2][4]

Esters are known to cause transient corneal opacity.

Genotoxicity
Ames Test: Predicted Negative.

Evidence: Structurally similar aliphatic dibasic esters (DBEs) are non-mutagenic in

Salmonella typhimurium strains.

Part 4: Experimental Validation Protocols
To validate these predictions in a drug development context, the following OECD-compliant

workflows are recommended.

Protocol A: In Vitro Metabolic Stability Assay
Purpose: To quantify the "Gem-Dimethyl Effect" on half-life (

).
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System: Human Liver Microsomes (HLM) or Recombinant Carboxylesterases.

Preparation:

Prepare 10 mM stock of Dimethyl 2,2-dimethylpentanedioate in DMSO.

Dilute to 10

M in phosphate buffer (pH 7.4).

Incubation:

Add NADPH regenerating system (if checking oxidative metabolism) or buffer alone (for

esterase activity).

Incubate at 37°C.

Sampling:

Timepoints: 0, 15, 30, 60, 120, 240 min.

Quench with ice-cold acetonitrile containing internal standard (e.g., Dimethyl Succinate-

d4).

Analysis:

LC-MS/MS monitoring for the disappearance of parent (m/z 189 [M+H]+) and appearance

of mono-ester.

Self-Validating Control: Run parallel incubation with Dimethyl Glutarate.

Success Criteria: The

of the 2,2-dimethyl analog should be

longer than the unhindered Dimethyl Glutarate.
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Protocol B: 3D Reconstructed Human Epidermis (RhE)
Irritation Test
Purpose: To replace rabbit testing (OECD 439).

Tissue: EpiDerm™ or SkinEthic™ RHE models.

Dosing: Apply 30

L neat substance to the tissue surface.

Exposure: 60 minutes incubation at room temperature.

Wash: Rinse thoroughly with PBS to remove residual ester.

Post-Incubation: 42 hours at 37°C (allows for delayed cytotoxic effects from intracellular

hydrolysis).

Readout: MTT Assay.

Viability < 50% = Irritant (R38/Category 2).

Part 5: Handling & Risk Management
GHS Classification (Predicted):

Signal Word: WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2][5]

Occupational Exposure Limit (OEL):

None established specifically.[6][7][8]

Recommendation: Adopt the limit for Dibasic Esters (DBE) as a baseline: 10 mg/m³ (TWA).
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Personal Protective Equipment (PPE):

Respiratory: Organic Vapor (OV) cartridge if heated or aerosolized.

Skin: Butyl rubber gloves (Nitrile may degrade due to the solvent nature of esters).

Eyes: Chemical splash goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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